Cas no 440330-53-0 (N-2-(cyclohex-1-en-1-yl)ethyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide)

• Product Name: N-2-(cyclohex-1-en-1-yl)ethyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide
• CAS No: 440330-53-0
• MF: C₂₃H₂₄N₄O₂
• MW: 388.462265014648
• CID: 6135761
• PubChem ID: 22589915
• Update Time: 2025-07-08

N-2-(cyclohex-1-en-1-yl)ethyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(cyclohex-1-en-1-yl)ethyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide
• N-(2-(cyclohex-1-en-1-yl)ethyl)-4-((4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl)benzamide
• Benzamide, N-[2-(1-cyclohexen-1-yl)ethyl]-4-[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl]-
• AKOS005021598
• N-[2-(cyclohex-1-en-1-yl)ethyl]-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide
• F0916-6761
• Oprea1_340696
• 440330-53-0

• Inchi： 1S/C23H24N4O2/c28-22(24-15-14-17-6-2-1-3-7-17)19-12-10-18(11-13-19)16-27-23(29)20-8-4-5-9-21(20)25-26-27/h4-6,8-13H,1-3,7,14-16H2,(H,24,28)
• InChI Key： SZUMVZXNYDFBLS-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCC=1)(=O)C1=CC=C(CN2C(=O)C3=CC=CC=C3N=N2)C=C1

Computed Properties

• Exact Mass: 388.18992602g/mol
• Monoisotopic Mass: 388.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 74.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzo-1,2,3-triazines

Additional information on N-2-(cyclohex-1-en-1-yl)ethyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide

N-2-(cyclohex-1-en-1-yl)ethyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide: A Comprehensive Overview

The compound CAS No. 440330-53-0, also known as N-2-(cyclohex-1-en-1-yl)ethyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals and materials science. This compound has garnered significant attention in recent years due to its unique structural properties and promising biological activities.

Recent studies have highlighted the importance of the cyclohexenyl group in enhancing the compound's stability and bioavailability. The presence of this group allows for improved solubility in organic solvents, making it a favorable candidate for drug delivery systems. Additionally, the benzotriazine moiety within the molecule has been shown to exhibit strong antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve higher yields and purities, ensuring that the compound can be produced on a larger scale for industrial applications. The use of advanced chromatographic techniques has also enabled precise characterization of the compound's structure, confirming its molecular formula and functional groups.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several enzymes associated with neurodegenerative diseases. For instance, studies have shown that it can effectively inhibit acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. Furthermore, its ability to cross the blood-brain barrier suggests potential for use in treating central nervous system disorders.

The integration of computational chemistry methods has provided deeper insights into the molecular interactions of this compound. Molecular docking studies have revealed that the compound binds strongly to specific receptor sites, which could explain its high bioactivity. These findings have paved the way for further research into its therapeutic potential.

From a materials science perspective, the compound's aromatic structure and conjugated system make it an attractive candidate for use in organic electronics. Its ability to conduct electricity at room temperature could be leveraged in the development of flexible electronic devices and sensors.

In conclusion, CAS No. 440330-53-0 represents a significant advancement in organic chemistry with multifaceted applications across various industries. Ongoing research continues to uncover new properties and uses for this compound, underscoring its importance as a valuable tool in modern scientific endeavors.